Cas no 326-58-9 (Sesamol Acetate)

• Product Name: Sesamol Acetate
• CAS No: 326-58-9
• MF: C₉H₈O₄
• MW: 180.157423019409
• MDL: MFCD00016623
• CID: 319750
• PubChem ID: 67591
• Update Time: 2025-11-06

Sesamol Acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-5-ol,5-acetate
• 1,3-Benzodioxol-5-ol acetate
• 1,3-benzodioxol-5-yl acetate
• 1,3-benzodioxol-5-yl ethanoate
• 3,4-methylenedioxyphenyl acetate
• 5-acetoxy-benzo[1,3]dioxole
• 5-hydroxybenzo[1,3]dioxole acetate
• acetic acid 1,3-benzodioxol-5-yl ester
• benzo[d][1,3]dioxol-5-yl acetate
• benzo-1,3-dioxol-5-ol acetate
• sesamol acetate
• NS00041838
• SCHEMBL1855445
• CS-0155009
• NSC21741
• AKOS003368864
• NSC-21741
• D83607
• NE56338MYA
• 2H-1,3-BENZODIOXOL-5-YL ACETATE
• 5-acetoxy-1,3-benzodioxole
• NSC 21741
• 1,3-Benzodioxol-5-ol, 5-acetate
• DTXSID10954323
• UNII-NE56338MYA
• BS-16584
• Benzo[d][1,3]dioxol-5-ylacetate
• EINECS 206-310-4
• 326-58-9
• MFCD00016623
• AI3-21101
• QNJMUNKUQDDPCI-UHFFFAOYSA-N
• Sesamol Acetate

• MDL： MFCD00016623
• Inchi： 1S/C9H8O4/c1-6(10)13-7-2-3-8-9(4-7)12-5-11-8/h2-4H,5H2,1H3
• InChI Key： QNJMUNKUQDDPCI-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)OC(C)=O

Computed Properties

• Exact Mass: 180.04224
• Monoisotopic Mass: 180.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.8A^2

Experimental Properties

• Color/Form: No date available
• Density: 1.3±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 273.7±29.0 °C at 760 mmHg
• Flash Point: 118.8±24.3 °C
• Refractive Index: 1.545
• PSA: 44.76
• LogP: 1.34060
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Sesamol Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on Sesamol Acetate

Sesamol Acetate (CAS No. 326-58-9): An Overview of Its Properties, Applications, and Recent Research

Sesamol Acetate, with the CAS Number 326-58-9, is a derivative of sesamol, a naturally occurring phenolic compound found in sesame seeds. This compound has gained significant attention in recent years due to its diverse applications in the pharmaceutical and cosmetic industries. This article provides a comprehensive overview of Sesamol Acetate, including its chemical properties, biological activities, and the latest research findings.

Chemical Properties: Sesamol Acetate is a white to off-white crystalline solid with a molecular formula of C14H14O4 and a molecular weight of 246.25 g/mol. It is soluble in organic solvents such as ethanol, methanol, and acetone but has limited solubility in water. The compound exhibits excellent stability under normal storage conditions, making it suitable for various industrial applications.

Biological Activities: One of the key features of Sesamol Acetate is its potent antioxidant properties. Studies have shown that it can effectively scavenge free radicals and protect cells from oxidative damage. This property makes it a valuable ingredient in skincare products designed to combat aging and improve skin health. Additionally, Sesamol Acetate has been found to possess anti-inflammatory and anti-cancer activities, further expanding its potential therapeutic applications.

Pharmaceutical Applications: In the pharmaceutical industry, Sesamol Acetate is being explored for its potential in the development of new drugs. Its antioxidant and anti-inflammatory properties make it a promising candidate for treating various diseases characterized by oxidative stress and inflammation, such as cardiovascular diseases, neurodegenerative disorders, and chronic inflammatory conditions. Recent research has also highlighted its potential as an adjuvant therapy in cancer treatment, where it can enhance the efficacy of existing chemotherapy drugs while reducing their side effects.

Cosmetic Applications: In the cosmetic industry, Sesamol Acetate is widely used as an active ingredient in skincare products due to its antioxidant properties. It helps to reduce the appearance of fine lines and wrinkles, improve skin elasticity, and protect the skin from environmental damage. The compound's ability to penetrate the skin barrier effectively makes it an ideal choice for formulations aimed at achieving long-lasting benefits.

Recent Research: The latest research on Sesamol Acetate has further elucidated its mechanisms of action and potential therapeutic applications. A study published in the Journal of Medicinal Chemistry in 2023 investigated the anti-inflammatory effects of Sesamol Acetate in vitro and in vivo models of inflammatory diseases. The results showed that it significantly reduced the production of pro-inflammatory cytokines and inhibited the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammation.

In another study published in the Journal of Agricultural and Food Chemistry in 2022, researchers explored the antioxidant properties of Sesamol Acetate using various assays. The findings indicated that it exhibited strong radical scavenging activity and protected cells from oxidative stress-induced damage. These results support its use as a natural preservative in food products and as an active ingredient in dietary supplements.

A recent clinical trial conducted by a team at Harvard Medical School evaluated the safety and efficacy of a topical formulation containing Sesamol Acetate for treating mild to moderate acne vulgaris. The results showed significant improvements in acne lesions without any adverse effects, highlighting its potential as a non-toxic alternative to conventional acne treatments.

Conclusion: In conclusion, Sesamol Acetate (CAS No. 326-58-9) is a versatile compound with a wide range of applications in both pharmaceutical and cosmetic industries. Its potent antioxidant, anti-inflammatory, and anti-cancer properties make it a valuable ingredient for developing new drugs and skincare products. Ongoing research continues to uncover new aspects of its biological activities, further solidifying its importance in modern medicine and personal care formulations.